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Compound of Interest

Compound Name: C16-PAF

Cat. No.: B1662334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and application of

C16-Platelet Activating Factor (C16-PAF) powder. Adherence to these protocols is crucial for

ensuring the compound's stability, maximizing its biological activity in experimental settings,

and maintaining laboratory safety.

Product Information
Chemical Name: 1-O-hexadecyl-2-O-acetyl-sn-glyceryl-3-phosphorylcholine

Synonyms: Platelet-Activating Factor C16

CAS Number: 74389-68-7[1][2][3]

Molecular Formula: C₂₆H₅₄NO₇P[1][3]

Molecular Weight: 523.68 g/mol

Appearance: Lyophilized powder

Storage and Stability
Proper storage of C16-PAF is critical to maintain its integrity and biological activity. The

compound is supplied as a lyophilized powder and is stable for an extended period when
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stored correctly.

Storage Conditions and Stability Data

Condition Form Temperature Duration Notes

Long-term
Lyophilized

Powder
-20°C ≥ 4 years

Desiccate to

protect from

moisture.

Stock Solution In Solvent -80°C Up to 6 months

Store under

nitrogen for best

results. Avoid

repeated freeze-

thaw cycles.

Stock Solution In Solvent -20°C Up to 1 month

Store under

nitrogen. Prone

to degradation

compared to

-80°C storage.

Working Solution
In Aqueous

Buffer
2-8°C Prepare Fresh

Solutions are

unstable and

should be used

immediately.

Solubility
C16-PAF powder is soluble in a variety of organic solvents and aqueous solutions. The choice

of solvent will depend on the specific experimental requirements.

Solubility Data
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Solvent Concentration

Water up to 30 mg/mL or 100 mM

PBS (pH 7.2) ~25 mg/mL

Ethanol ~10 mg/mL

DMSO ~10 mg/mL

DMF ~10 mg/mL

Safety and Handling Precautions
As with any chemical reagent, standard laboratory safety practices should be observed when

handling C16-PAF powder and its solutions.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation: Use in a well-ventilated area to avoid inhalation of the powder.

Spills: In case of a powder spill, cover with a plastic sheet to minimize spreading, then

carefully sweep or pick up the material mechanically and place it in a labeled container for

disposal. For liquid spills, absorb with an inert material.

First Aid:

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Wash out the mouth with water. Seek medical attention.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Experimental Protocols
Protocol 1: Reconstitution of C16-PAF Powder to Create a Stock Solution

Acclimatization: Before opening, allow the vial of lyophilized C16-PAF powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation from forming

inside the vial, which can affect the stability of the compound.

Solvent Selection: Choose an appropriate solvent based on the solubility data provided in

Section 3 and the requirements of your downstream application. For biological experiments,

DMSO is a common choice for creating a concentrated stock solution that can then be

diluted into an aqueous buffer.

Reconstitution: Carefully open the vial in a well-ventilated area. Using a calibrated

micropipette, add the desired volume of the chosen solvent to the vial to achieve the target

concentration. For example, to prepare a 10 mM stock solution in DMSO, add 191 µL of

DMSO to 1 mg of C16-PAF powder (MW: 523.68).

Dissolution: Gently vortex or sonicate the vial until the powder is completely dissolved.

Ensure the solution is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the C16-
PAF, it is highly recommended to aliquot the stock solution into smaller, single-use volumes

in tightly sealed vials. Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1

month. For optimal stability, purge the vials with nitrogen before sealing.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

Thawing: Retrieve a single-use aliquot of the C16-PAF stock solution from the freezer and

thaw it at room temperature.

Dilution: In a sterile tube, perform a serial dilution of the stock solution into your desired cell

culture medium or buffer (e.g., PBS) to achieve the final working concentration. It is

important to add the stock solution to the aqueous buffer and mix immediately to prevent

precipitation.
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Final Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in

the working solution is compatible with your experimental system and does not exceed a

level that could cause cellular toxicity (typically <0.1-0.5%).

Immediate Use: Use the prepared working solution immediately, as C16-PAF is less stable in

aqueous solutions. Do not store aqueous working solutions.

Visualizations
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Storage Conditions Product Stability

Powder High Stability
(Years)

-20°C, Desiccated

Stock_Solution Moderate Stability
(Months)

-80°C, Aliquoted

Working_Solution Low Stability
(Hours)

Aqueous Buffer, 2-8°C
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Start: C16-PAF
Lyophilized Powder

Equilibrate Vial
to Room Temperature

Add Appropriate Solvent
(e.g., DMSO)

Vortex/Sonicate
to Dissolve

Concentrated
Stock Solution

Aliquot into
Single-Use Vials

Dilute into Aqueous
Buffer/Medium

For Immediate Use

Store at -80°C Working Solution

Use Immediately
in Experiment

C16-PAF PAFR
(GPCR)

G-Protein
Activation PLC Activation IP3 & DAG

Production
Ca²⁺ Release &
PKC Activation

MAPK/ERK
Pathway

Cellular Responses
(e.g., Inflammation,

Platelet Aggregation)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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